Cas no 1330763-95-5 (tert-Butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate)

• Product Name: tert-Butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate
• CAS No: 1330763-95-5
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• MDL: MFCD22378843
• CID: 1037165
• PubChem ID: 56828076
• Update Time: 2025-06-09

tert-Butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate
• 1,6-Diazaspiro[3.3]heptane-1-carboxylic Acid 1,1-Dimethylethyl Ester
• 3,6-Diazaspiro[3.3]heptane-3-carboxylic acid tert-butyl ester
• 1,6-diazaspiro[3.3]heptane-1-carboxylic acid tert-butyl ester
• 3,6-Diazaspiro[3.3]heptane-3-carboxylic acidtert-butyl ester
• AKOS016008720
• SY312006
• EN300-95828
• 1-Boc-1,6-diazaspiro[3.3]heptane
• P12653
• DTXSID80718595
• 1,6-diaza-spiro[3.3]heptane-1-carboxylic acid tert-butyl ester
• A846383
• tert-Butyl1,6-diazaspiro[3.3]heptane-1-carboxylate
• CS-0047661
• SCHEMBL14892187
• MFCD19687827
• LKTBVNSJVPWOKC-UHFFFAOYSA-N
• 1330763-95-5

• MDL： MFCD22378843
• Inchi： 1S/C10H18N2O2/c1-9(2,3)14-8(13)12-5-4-10(12)6-11-7-10/h11H,4-7H2,1-3H3
• InChI Key： LKTBVNSJVPWOKC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC21CNC2)=O

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-Butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate

Tert-Butyl 1,6-Diazaspiro[3.3]heptane-1-carboxylate (CAS No. 1330763-95-5): A Comprehensive Overview

Tert-Butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate (CAS No. 1330763-95-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-protected 1,6-diazaspiro[3.3]heptane, is a valuable building block in the synthesis of complex molecules and has gained attention for its unique structural features and potential biological activities.

The chemical structure of tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate consists of a spirocyclic ring system with a tert-butyl carbamate protecting group attached to the nitrogen atom at the 1-position. The spirocyclic framework provides rigidity and conformational constraint, which can be advantageous in the design of bioactive molecules. The tert-butyl carbamate group serves as a protecting group, ensuring the stability and reactivity control of the nitrogen atom during synthetic manipulations.

Recent studies have highlighted the importance of tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate in various medicinal chemistry applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The spirocyclic structure and the tert-butyl carbamate protection allow for fine-tuning of the pharmacological properties, making it an attractive scaffold for drug discovery.

In another research effort, scientists at a leading pharmaceutical company explored the use of tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate in the development of novel antiviral agents. The unique structural features of this compound were found to enhance binding affinity to viral proteins, thereby improving antiviral efficacy. This finding underscores the potential of this compound as a lead structure for further optimization and clinical development.

The synthetic accessibility of tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate has also been a subject of extensive research. Several efficient synthetic routes have been reported, including those involving ring-closing metathesis (RCM) and intramolecular cyclization reactions. These methods provide high yields and excellent stereoselectivity, facilitating large-scale production for both research and industrial applications.

In addition to its role in drug discovery, tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate has been utilized in the development of fluorescent probes for cellular imaging. The spirocyclic structure can be functionalized with fluorophores to create highly sensitive and selective probes that can monitor biological processes in real-time. This application has significant implications for understanding cellular dynamics and disease mechanisms.

The safety profile of tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate is another critical aspect that has been thoroughly investigated. Studies have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for use in both in vitro and in vivo experiments. These properties are essential for its application in preclinical studies and potential therapeutic development.

In conclusion, tert-butyl 1,6-diazaspiro[3.3]heptane-1-carboxylate (CAS No. 1330763-95-5) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and favorable biological properties make it an invaluable tool for researchers aiming to develop novel therapeutics and diagnostic tools. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing the field of chemical biology.